molecular formula C19H15Cl2N3OS B15111553 5-chloro-N-(2-chlorophenyl)-2-[(4-methylbenzyl)sulfanyl]pyrimidine-4-carboxamide

5-chloro-N-(2-chlorophenyl)-2-[(4-methylbenzyl)sulfanyl]pyrimidine-4-carboxamide

Cat. No.: B15111553
M. Wt: 404.3 g/mol
InChI Key: DXWDXSWGBISOAP-UHFFFAOYSA-N
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Description

This compound features a pyrimidine core substituted at position 5 with chlorine, a carboxamide group at position 4 linked to a 2-chlorophenyl moiety, and a sulfanyl group at position 2 attached to a 4-methylbenzyl substituent. Its structure (Figure 1) is critical for interactions with biological targets, with the chlorophenyl and methylbenzyl groups contributing to lipophilicity and steric bulk .

Properties

Molecular Formula

C19H15Cl2N3OS

Molecular Weight

404.3 g/mol

IUPAC Name

5-chloro-N-(2-chlorophenyl)-2-[(4-methylphenyl)methylsulfanyl]pyrimidine-4-carboxamide

InChI

InChI=1S/C19H15Cl2N3OS/c1-12-6-8-13(9-7-12)11-26-19-22-10-15(21)17(24-19)18(25)23-16-5-3-2-4-14(16)20/h2-10H,11H2,1H3,(H,23,25)

InChI Key

DXWDXSWGBISOAP-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)CSC2=NC=C(C(=N2)C(=O)NC3=CC=CC=C3Cl)Cl

Origin of Product

United States

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

The table below compares key structural features and properties of the target compound with analogs identified in the literature:

Compound Name Core Structure Substituents (Position) Molecular Weight Key Properties/Activities Reference ID
Target Compound : 5-chloro-N-(2-chlorophenyl)-2-[(4-methylbenzyl)sulfanyl]pyrimidine-4-carboxamide Pyrimidine - 5-Cl
- 4-Carboxamide (2-chlorophenyl)
- 2-Sulfanyl (4-methylbenzyl)
442.34 g/mol High lipophilicity, potential kinase inhibition
5-Chloro-2-[(4-fluorobenzyl)sulfanyl]-N-[2-(4-sulfamoylphenyl)ethyl]pyrimidine-4-carboxamide Pyrimidine - 2-Sulfanyl (4-fluorobenzyl)
- 4-Carboxamide (sulfamoylphenethyl)
507.96 g/mol Enhanced solubility due to sulfamoyl group; antimicrobial activity
5-Chloro-N-{2-[(4-methoxyphenyl)carbamoyl]-1-benzofuran-3-yl}-2-(allylsulfanyl)pyrimidine-4-carboxamide Pyrimidine - 2-Sulfanyl (allyl)
- 4-Carboxamide (benzofuran-methoxyphenyl)
510.94 g/mol Increased π-π stacking potential; altered metabolic stability
5-Chloro-N-(4-chlorobenzyl)-2-(ethylsulfonyl)-N-(furan-2-ylmethyl)pyrimidine-4-carboxamide Pyrimidine - 2-Sulfonyl (ethyl)
- 4-Carboxamide (chlorobenzyl-furan)
471.88 g/mol Electron-withdrawing sulfonyl group; potential cytotoxicity
N-(2-Chlorophenyl)-2-({5-[4-(methylsulfanyl)benzyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide 1,2,4-Triazole - Triazole core
- Sulfanyl (methylsulfanyl benzyl)
473.01 g/mol Dual sulfanyl groups; antimicrobial activity
4-(2-Chlorophenyl)-N-(2,5-dimethoxyphenyl)-6-methyl-2-sulfanylidene-dihydropyrimidine-5-carboxamide Dihydropyrimidine - Non-aromatic pyrimidine
- Sulfanylidene, dimethoxyphenyl
443.91 g/mol Reduced aromaticity; anti-inflammatory potential

Key Findings from Comparative Analysis

Substituent Impact on Solubility: The sulfamoyl group in the fluorobenzyl analog () improves water solubility compared to the target compound’s 4-methylbenzyl group, which prioritizes membrane permeability .

Electronic Effects :

  • Sulfonyl substituents () are strongly electron-withdrawing, which may enhance binding to electrophilic targets but reduce cell permeability compared to sulfanyl groups .
  • The 2-chlorophenyl group in the target compound facilitates halogen bonding, a feature absent in methoxyphenyl or furan-containing analogs .

Biological Activity: Triazole derivatives () exhibit notable antimicrobial activity due to dual sulfanyl groups and nitrogen-rich cores, whereas the target compound’s pyrimidine core may favor kinase inhibition . Dihydropyrimidine analogs () show anti-inflammatory effects linked to reduced aromaticity and sulfanylidene groups, suggesting divergent therapeutic applications compared to the fully aromatic target compound .

Crystallographic and Structural Insights

  • The target compound’s structure was likely resolved using SHELX software (), a standard for small-molecule refinement .
  • Intramolecular hydrogen bonding in fluorophenyl pyrimidines () stabilizes conformations critical for target binding, a feature shared with the target compound’s carboxamide group .

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